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Compound of Interest

Compound Name: 3-Methoxy-2,4-dimethylfuran

Cat. No.: B15462790

A comprehensive review of available scientific and technical data for researchers, scientists,
and drug development professionals.

Executive Summary

This document provides a detailed overview of the chemical compound 3-Methoxy-2,4-
dimethylfuran. However, extensive searches of chemical databases and scientific literature
have revealed a significant finding: there is currently no publicly registered CAS number for 3-
Methoxy-2,4-dimethylfuran. This suggests that the compound is not commercially available
and has not been the subject of significant academic or industrial research. The available
information primarily pertains to isomeric and structurally related furan derivatives. This guide
will address the absence of data for the target compound and provide a comprehensive
analysis of a closely related, well-documented furanone, 4-Methoxy-2,5-dimethyl-3(2H)-
furanone (CAS: 4077-47-8), which is of significant interest in various fields, including flavor
chemistry and as a potential scaffold in drug discovery.

The Elusive 3-Methoxy-2,4-dimethylfuran

A thorough investigation into the chemical identity and properties of 3-Methoxy-2,4-
dimethylfuran has yielded no specific data. Searches in prominent chemical databases failed
to identify a unique CAS Registry Number for this specific isomer. The scientific literature does
not contain synthesis protocols, characterization data, or biological activity studies for 3-
Methoxy-2,4-dimethylfuran.

This absence of information leads to the conclusion that this particular furan derivative is not a
well-characterized compound. Researchers interested in this specific structure may need to
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undertake de novo synthesis and characterization.

A Technical Guide to the Isomeric Analog: 4-
Methoxy-2,5-dimethyl-3(2H)-furanone (Mesifuran)

Given the lack of information on 3-Methoxy-2,4-dimethylfuran, this guide will now focus on a
structurally similar and extensively studied compound: 4-Methoxy-2,5-dimethyl-3(2H)-furanone,
also known by its trivial names Mesifuran and Strawberry Furanone Methyl Ether. This
compound is a prominent flavor and fragrance ingredient and serves as a valuable case study
for the physicochemical properties and potential biological relevance of methoxy-dimethylfuran
derivatives.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 4-Methoxy-2,5-dimethyl-3(2H)-

furanone.
Property Value Reference
CAS Number 4077-47-8 [1][2]13]
Molecular Formula C7H1003 [11[3]
Molecular Weight 142.15 g/mol [1]
4-methoxy-2,5-dimethylfuran-
IUPAC Name [1]
3(2H)-one
Mesifuran, Mesifurane, 2,5-
Synonyms Dimethyl-4-methoxy-3(2H)- [1]
furanone
Not explicitly stated, but
Appearance related compounds are
colorless to pale yellow liquids.
Boiling Point Not available
Melting Point Not available
Solubility Not explicitly stated
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Spectroscopic Data

While detailed experimental protocols for acquiring the following data are not provided in the
search results, standard analytical techniques would be employed.

Data Type Key Features

Electron ionization mass spectral data is

Mass Spectrometr
P Y available through the NIST WebBook.[1][3]

Gas Chromatography Gas chromatography data is available.[1][3]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4-Methoxy-2,5-dimethyl-3(2H)-
furanone are not available in the provided search results. However, the synthesis of related
furan and propiophenone derivatives can offer insights into potential synthetic routes.

For instance, a patented method for the synthesis of 3-methoxypropiophenone involves a
Grignard reaction. This suggests that a similar organometallic approach could potentially be
adapted for the synthesis of methoxy-dimethylfuran derivatives.

Conceptual Synthetic Workflow (Hypothetical):

Starting Materials Reactlon with Aqueous Workup Purification 5 —
Qe.g., Substituted Furan Precursorg—> [Gngnard Beaoentpotmation [Electrophlle and Extraction (e.g., Chromatography) Eoeibe o inehyiianieale

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of a methoxy-dimethylfuran derivative.

Applications and Biological Relevance

The primary documented application of 4-Methoxy-2,5-dimethyl-3(2H)-furanone is in the flavor
and fragrance industry. Its organoleptic properties contribute to the aroma profiles of various
food products.
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While no direct signaling pathways involving this compound are described, its structural
similarity to other biologically active small molecules suggests potential for interaction with
biological targets. Furan-containing compounds are present in numerous natural products and
pharmaceuticals, and their derivatives are often explored in drug discovery programs.

Logical Relationship of Furan Derivatives in Research:

Natural Products
Pharmaceuticals
@Discovery Pr@

Click to download full resolution via product page

Caption: Interconnectivity of furan derivatives in different scientific domains.

Conclusion

In conclusion, "3-Methoxy-2,4-dimethylfuran” remains an uncharacterized compound with no
available CAS number or technical data. Researchers and drug development professionals are
advised to consider its well-documented isomer, 4-Methoxy-2,5-dimethyl-3(2H)-furanone (CAS:
4077-47-8), for which physicochemical and application data are available. Further research,
including de novo synthesis and biological screening, would be necessary to elucidate the
properties and potential applications of 3-Methoxy-2,4-dimethylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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